Cas no 55544-76-8 (9H-Purin-6-amine, 9-(1-naphthalenylmethyl)-)

• Product Name: 9H-Purin-6-amine, 9-(1-naphthalenylmethyl)-
• CAS No: 55544-76-8
• MF: C₁₆H₁₃N₅
• MW: 275.307922124863
• CID: 1594234
• Update Time: 2024-08-30

9H-Purin-6-amine, 9-(1-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine, 9-(1-naphthalenylmethyl)-

• Inchi： 1S/C16H13N5/c17-15-14-16(19-9-18-15)21(10-20-14)8-12-6-3-5-11-4-1-2-7-13(11)12/h1-7,9-10H,8H2,(H2,17,18,19)
• InChI Key： IECKJRDJUKFGLB-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N)N(CC2=C3C(C=CC=C3)=CC=C2)C=1

Computed Properties

• Exact Mass: 275.11729

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Melting Point: 273-275 °C
• Boiling Point: 573.6±60.0 °C(Predicted)
• PSA: 69.62
• pka: 4.17±0.10(Predicted)